Cas no 1114886-10-0 (2-benzoyl-4-phenyl-4H-1lambda6,4-benzothiazine-1,1-dione)

• Product Name: 2-benzoyl-4-phenyl-4H-1lambda6,4-benzothiazine-1,1-dione
• CAS No: 1114886-10-0
• MF: C₂₁H₁₅NO₃S
• MW: 361.413704156876
• CID: 5342519
• Update Time: 2025-10-17

2-benzoyl-4-phenyl-4H-1lambda6,4-benzothiazine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• (1,1-dioxido-4-phenyl-4H-1,4-benzothiazin-2-yl)(phenyl)methanone
• 2-benzoyl-4-phenyl-4H-1lambda6,4-benzothiazine-1,1-dione
• (1,1-dioxo-4-phenyl-1lambda6,4-benzothiazin-2-yl)-phenylmethanone
• STL095240
• (1,1-dioxido-4-phenyl-4H-benzo[b][1,4]thiazin-2-yl)(phenyl)methanone

• Inchi： 1S/C21H15NO3S/c23-21(16-9-3-1-4-10-16)20-15-22(17-11-5-2-6-12-17)18-13-7-8-14-19(18)26(20,24)25/h1-15H
• InChI Key： HLRWJLVZQZMPKQ-UHFFFAOYSA-N
• SMILES： S1(C(C(C2C=CC=CC=2)=O)=CN(C2C=CC=CC=2)C2C=CC=CC1=2)(=O)=O

Computed Properties

• Exact Mass: 361.077
• Monoisotopic Mass: 361.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 651
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 62.8

Additional information on 2-benzoyl-4-phenyl-4H-1lambda6,4-benzothiazine-1,1-dione

Introduction to 2-Benzoyl-4-Phenyl-4H-1λ⁶,4-Benzothiazine-1,1-Dione (CAS No. 1114886-10-0)

2-Benzoyl-4-phenyl-4H-1λ⁶,4-benzothiazine-1,1-dione (CAS No. 1114886-10-0) is a unique and structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzothiazines, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties. The intricate molecular structure of 2-benzoyl-4-phenyl-4H-1λ⁶,4-benzothiazine-1,1-dione makes it a promising candidate for the development of novel therapeutic agents.

The chemical formula of 2-benzoyl-4-phenyl-4H-1λ⁶,4-benzothiazine-1,1-dione is C₂₃H₁₅NOS₃, and its molecular weight is approximately 397.5 g/mol. The compound features a benzothiazine core with a benzoyl group and a phenyl substituent, which contribute to its unique pharmacological profile. The presence of the sulfur atoms in the benzothiazine ring and the carbonyl group in the benzoyl moiety are crucial for its biological activity.

2-Benzoyl-4-phenyl-4H-1λ⁶,4-benzothiazine-1,1-dione has been the subject of several recent studies that have explored its potential therapeutic applications. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 2-benzoyl-4-phenyl-4H-1λ⁶,4-benzothiazine-1,1-dione has also shown promise in neuropharmacology. A study in the European Journal of Pharmacology demonstrated that this compound possesses anticonvulsant properties, making it a potential therapeutic agent for epilepsy and other seizure disorders. The mechanism of action appears to involve modulation of GABAergic neurotransmission, which is a key pathway in seizure control.

In addition to its biological activities, the synthetic route to 2-benzoyl-4-phenyl-4H-1λ⁶,4-benzothiazine-1,1-dione has been optimized to improve yield and purity. A recent publication in Organic Letters described an efficient synthesis method that involves the condensation of 2-aminothiophenol with benzoyl chloride followed by cyclization with phenyl isocyanate. This synthetic approach not only simplifies the production process but also enhances the scalability for industrial applications.

The physicochemical properties of 2-benzoyl-4-phenyl-4H-1λ⁶,4-benzothiazine-1,1-dione, such as its solubility and stability, have also been characterized in detail. The compound is moderately soluble in organic solvents like DMSO and ethanol but has limited solubility in water. This property is important for formulating drug delivery systems and optimizing bioavailability. Stability studies have shown that the compound remains stable under standard storage conditions, making it suitable for long-term storage and transportation.

To further explore the potential applications of 2-benzoyl-4-phenyl-4H-1λ⁶,4-benzothiazine-1,1-dione, several preclinical studies have been conducted to evaluate its safety and efficacy. In animal models, this compound has demonstrated low toxicity and good tolerability at therapeutic doses. These findings support its advancement into clinical trials for various indications.

In conclusion, 2-Benzoyl-4-phenyl-4H-1λ⁶,4-benzothiazine-1,1-dione (CAS No. 1114886-10-0) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing healthcare solutions.